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Compound of Interest

Compound Name: Ferugin

Cat. No.: B011398

Despite a comprehensive investigation into scientific literature and chemical databases, the
substance designated as "Ferugin" remains an enigma. While a chemical identifier and
molecular formula (C22H3005) are associated with the name, extensive searches have yielded
no information regarding its origins, natural sources, or any documented biological activity. This
conspicuous absence from the scientific record suggests that "Ferugin" may be a hypothetical,
exceptionally obscure, or erroneously identified compound.

A thorough review of prominent scientific databases, including PubChem, reveals a solitary
entry for "Ferugin" (CID 184085)[1]. This entry provides the molecular formula but critically
lacks any associated scientific publications, experimental data, or references to its isolation
from a natural source. The absence of such fundamental information is highly unusual for a
compound that would warrant an in-depth technical guide for a scientific audience.

Further investigation into compounds with the identical molecular formula, C22H3005, reveals
the existence of well-characterized substances such as the synthetic corticosteroid
Methylprednisolone[2][3]. This overlap in molecular formula could be a source of confusion, but
it underscores the lack of unique, identifiable data linked specifically to "Ferugin."

The comprehensive search for experimental protocols, signaling pathways, or any form of
quantitative data related to "Ferugin" proved fruitless. Scientific literature is devoid of any
mention of its isolation, synthesis, or biological evaluation. Consequently, the core
requirements for a technical guide—including data tables and detailed experimental
methodologies—cannot be fulfilled.
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In light of these findings, it is concluded that "Ferugin," as a distinct, naturally occurring, and
scientifically investigated substance, does not appear to exist within the current body of
scientific knowledge. Therefore, the creation of an in-depth technical guide on its origins and
natural sources is not feasible. Researchers, scientists, and drug development professionals
are advised to direct their inquiries toward recognized and documented chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Ferugin | C22H3005 | CID 184085 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. Methylprednisolone | C22H3005 | CID 6741 - PubChem [pubchem.ncbi.nim.nih.gov]

3. Methylprednisolone [webbook.nist.gov]

 To cite this document: BenchChem. [Unveiling the Enigma of "Ferugin": A Substance Lost to
Science]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b011398#exploring-the-origins-and-natural-sources-
of-ferugin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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